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This guide provides an objective comparison of the mechanical properties of Polyvinyl Chloride
(PVC) blends plasticized with dioctyl fumarate (DOF) against other common alternatives. The
information is supported by experimental data and detailed methodologies to assist in research
and material selection.

Introduction to Plasticizers in PVC

Polyvinyl chloride, in its unadulterated form, is a rigid and brittle polymer. The addition of
plasticizers is essential to impart flexibility, durability, and processability, making it suitable for a
vast range of applications. Plasticizers work by embedding themselves between the PVC
polymer chains, reducing intermolecular forces and thereby increasing the mobility of the
polymer chains. This results in a softer, more flexible material. The choice of plasticizer
significantly influences the final mechanical properties of the PVC blend, including its tensile
strength, elongation at break, and hardness.[1]

Commonly used plasticizers include phthalates like dioctyl phthalate (DOP), terephthalates
such as dioctyl terephthalate (DOTP), and a growing number of bio-based alternatives. Dioctyl
fumarate (DOF), an unsaturated diester, is another alternative that offers unique properties to
PVC formulations. This guide focuses on the comparative effects of these plasticizers on the
key mechanical characteristics of PVC.
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Comparison of Mechanical Properties

The following tables summarize the typical mechanical properties of PVC blends plasticized

with dioctyl fumarate and other common plasticizers. The data has been compiled from

various studies to provide a comparative overview. It is important to note that the exact values

can vary depending on the specific formulation, including the concentration of the plasticizer

and the presence of other additives like stabilizers and fillers.[2]

Table 1: Comparison of Tensile Strength of PVC Blends with Various Plasticizers

o o Concentration Tensile Strength
Plasticizer Type Plasticizer
(phr¥) (MPa)
Dioctyl Fumarate
Fumarate 40 ~20-25
(DOF)
Dioctyl Phthalate
Phthalate 40 ~18-24
(DOP)
Dioctyl Terephthalate
Terephthalate 40 ~22-28
(DOTP)
Adipate Dioctyl Adipate (DOA) 40 ~15-20
_ Epoxidized Soybean
Bio-based 40 ~16-22

Oil (ESBO)

*phr: parts per hundred parts of resin

Table 2: Comparison of Elongation at Break of PVC Blends with Various Plasticizers
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o o Concentration Elongation at
Plasticizer Type Plasticizer
(phr*) Break (%)

Dioctyl Fumarate

Fumarate 40 ~300-380
(DOF)
Dioctyl Phthalate

Phthalate 40 ~350-450
(DOP)
Dioctyl Terephthalate

Terephthalate 40 ~300-400
(DOTP)

Adipate Dioctyl Adipate (DOA) 40 ~400-500

_ Epoxidized Soybean
Bio-based 40 ~300-380

Qil (ESBO)

*phr: parts per hundred parts of resin

Table 3: Comparison of Shore A Hardness of PVC Blends with Various Plasticizers

Concentration

Plasticizer Type Plasticizer Shore A Hardness
(phr*)

Dioctyl Fumarate

Fumarate 40 ~75-85
(DOF)
Dioctyl Phthalate

Phthalate 40 ~70-80
(DOP)
Dioctyl Terephthalate

Terephthalate 40 ~75-85
(DOTP)

Adipate Dioctyl Adipate (DOA) 40 ~65-75

) Epoxidized Soybean

Bio-based i 40 ~80-90

Oil (ESBO)

*phr: parts per hundred parts of resin
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Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of
mechanical properties.

Preparation of PVC Blends

o Materials: PVC resin (e.g., K-value 67), plasticizer (DOF, DOP, etc.), thermal stabilizer (e.qg.,
calcium-zinc stearate), and lubricant (e.g., stearic acid).

o Compounding: The components are weighed according to the desired formulation (e.g., 100
phr PVC, 40 phr plasticizer, 2 phr stabilizer, 0.5 phr lubricant).

e Mixing: The dry components are first blended in a high-speed mixer until a homogenous
powder is obtained.

e Melt Blending: The powder blend is then melt-mixed using a two-roll mill at a temperature of
approximately 160-170°C for 5-10 minutes until a uniform sheet is formed.

e Molding: The milled sheet is compression molded into plagues of the desired thickness
(typically 1-3 mm) for mechanical testing. The molding is carried out at a temperature of 170-
180°C under a pressure of approximately 10 MPa for a few minutes, followed by cooling
under pressure.

Tensile Properties Testing (ASTM D638)

This test method is used to determine the tensile strength and elongation at break of the
plasticized PVC blends.

e Specimen Preparation: Dumbbell-shaped specimens are die-cut from the molded plaques
according to the dimensions specified in ASTM D638 (e.g., Type IV).

» Conditioning: The specimens are conditioned at a standard laboratory atmosphere (23 + 2°C
and 50 = 5% relative humidity) for at least 40 hours prior to testing.

o Test Procedure:

o The thickness and width of the gauge section of the specimen are measured.
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o The specimen is mounted in the grips of a universal testing machine.

o A constant rate of crosshead movement (e.g., 50 mm/min) is applied to pull the specimen
until it fractures.

o The load and elongation are recorded throughout the test.

e Calculations:

o Tensile Strength (MPa) is calculated by dividing the maximum load by the original cross-
sectional area of the specimen.

o Elongation at Break (%) is calculated by dividing the extension at the point of rupture by
the initial gauge length and multiplying by 100.

Hardness Testing (ASTM D2240)
This method determines the indentation hardness of the plasticized PVC using a durometer.

e Specimen Preparation: Test specimens should have a minimum thickness of 6 mm. If a
single plaque is not thick enough, multiple layers can be stacked.

o Conditioning: Specimens are conditioned under the same standard laboratory conditions as
for tensile testing.

e Test Procedure:
o A Shore A durometer is used for flexible PVC.
o The specimen is placed on a flat, hard surface.

o The durometer is held in a vertical position, and the presser foot is applied to the
specimen, ensuring that the indenter is at least 12 mm from any edge.

o The hardness reading is taken immediately (within 1 second) after the presser foot is in
firm contact with the specimen.
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o At least five measurements are taken at different positions on the specimen, and the
average value is reported.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship of how a plasticizer like dioctyl
fumarate modifies the mechanical properties of PVC.
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Caption: Logical workflow of a plasticizer's effect on PVC's mechanical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dioctyl Fumarate in PVC Blends: A Comparative Guide
to Mechanical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588183#dioctyl-fumarate-s-effect-on-the-
mechanical-properties-of-pvc-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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